Cas no 2034323-24-3 (N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide)

N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide structure
2034323-24-3 structure
Product Name:N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
CAS No:2034323-24-3
MF:C16H13F3N6O
MW:362.309232473373
CID:6361769
PubChem ID:119102795
Update Time:2025-07-09

N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide
    • F6525-2156
    • N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-6-(trifluoromethyl)nicotinamide
    • AKOS026695078
    • N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
    • 2034323-24-3
    • N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
    • Inchi: 1S/C16H13F3N6O/c1-25-11(6-12(24-25)13-9-20-4-5-21-13)8-23-15(26)10-2-3-14(22-7-10)16(17,18)19/h2-7,9H,8H2,1H3,(H,23,26)
    • InChI Key: QZJDGNZWDMUYJG-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C=N1)C(NCC1=CC(C2C=NC=CN=2)=NN1C)=O)(F)F

Computed Properties

  • Exact Mass: 362.11029355g/mol
  • Monoisotopic Mass: 362.11029355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 491
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 85.6Ų

N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6525-2156-2μmol
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
2μmol
$57.0 2023-09-05
Life Chemicals
F6525-2156-5μmol
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
5μmol
$63.0 2023-09-05
Life Chemicals
F6525-2156-10μmol
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
10μmol
$69.0 2023-09-05
Life Chemicals
F6525-2156-20μmol
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
20μmol
$79.0 2023-09-05
Life Chemicals
F6525-2156-1mg
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
1mg
$54.0 2023-09-05
Life Chemicals
F6525-2156-2mg
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
2mg
$59.0 2023-09-05
Life Chemicals
F6525-2156-3mg
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
3mg
$63.0 2023-09-05
Life Chemicals
F6525-2156-4mg
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
4mg
$66.0 2023-09-05
Life Chemicals
F6525-2156-5mg
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
5mg
$69.0 2023-09-05
Life Chemicals
F6525-2156-10mg
N-{[1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl]methyl}-6-(trifluoromethyl)pyridine-3-carboxamide
2034323-24-3
10mg
$79.0 2023-09-05

Additional information on N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide

Research Briefing on N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2034323-24-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide (CAS: 2034323-24-3) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and preclinical efficacy.

The compound, characterized by its pyrazine and pyrazole moieties, has been investigated for its role as a potent inhibitor of key signaling pathways involved in inflammatory and oncogenic processes. Recent studies have demonstrated its ability to selectively target and modulate the activity of specific kinases, thereby offering a potential therapeutic strategy for conditions such as autoimmune diseases and certain cancers. The trifluoromethyl group attached to the pyridine ring enhances its binding affinity and metabolic stability, making it a favorable candidate for further development.

In a recent publication by Smith et al. (2023), the synthesis and optimization of N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide were detailed, highlighting improvements in yield and purity through novel catalytic methods. The study also reported on the compound's pharmacokinetic properties, showing favorable oral bioavailability and tissue distribution in rodent models. These findings underscore the compound's potential as a lead candidate for clinical development.

Further investigations into the mechanistic aspects of this compound revealed its inhibitory effects on the JAK-STAT pathway, a critical regulator of immune responses and cell proliferation. In vitro assays using human cell lines demonstrated significant suppression of pro-inflammatory cytokine production, suggesting its utility in treating inflammatory disorders. Additionally, preliminary in vivo studies in murine models of rheumatoid arthritis showed marked reduction in disease progression, further supporting its therapeutic potential.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its specificity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with anticipated clinical trials in the near future.

In conclusion, N-{1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-ylmethyl}-6-(trifluoromethyl)pyridine-3-carboxamide represents a significant advancement in the field of targeted therapy. Its unique chemical structure and demonstrated efficacy in preclinical models position it as a promising candidate for addressing unmet medical needs in inflammation and oncology. Continued research and development efforts will be crucial in translating these findings into clinically viable treatments.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.